Cas no 25836-86-6 (Benzenamine, N-[2-(4-nitrophenoxy)ethyl]-)

Benzenamine, N-[2-(4-nitrophenoxy)ethyl]- structure
25836-86-6 structure
Product Name:Benzenamine, N-[2-(4-nitrophenoxy)ethyl]-
CAS No:25836-86-6
MF:C14H14N2O3
MW:258.272563457489
CID:1424266
PubChem ID:12296107
Update Time:2025-04-20

Benzenamine, N-[2-(4-nitrophenoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-[2-(4-nitrophenoxy)ethyl]-
    • N-[2-(4-nitrophenoxy)ethyl]aniline
    • 25836-86-6
    • DTXSID40485559
    • AKOS005819151
    • Inchi: 1S/C14H14N2O3/c17-16(18)13-6-8-14(9-7-13)19-11-10-15-12-4-2-1-3-5-12/h1-9,15H,10-11H2
    • InChI Key: WQBWLBFYGGLJTQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])CCNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 258.10052
  • Monoisotopic Mass: 258.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 67.1Ų

Experimental Properties

  • PSA: 64.4

Benzenamine, N-[2-(4-nitrophenoxy)ethyl]- Related Literature

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